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Compound of Interest

Compound Name: UK-383367

Cat. No.: B1683372

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of UK-383367, a potent, non-peptidic inhibitor of procollagen C-proteinase (PCP), also known
as Bone Morphogenetic Protein-1 (BMP-1).[1] Due to the absence of a publicly available Safety
Data Sheet (SDS), these guidelines are based on general laboratory safety principles for
handling novel chemical compounds of the succinyl hydroxamate class and its common
solvent, Dimethyl Sulfoxide (DMSO).

Immediate Safety and Handling Protocols

UK-383367 is intended for laboratory research use only and is not for human or veterinary use.
As with any chemical of unknown toxicity, it should be handled with caution. The primary routes
of exposure are inhalation, ingestion, and skin/eye contact.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table
outlines the recommended PPE for handling UK-383367.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1683372?utm_src=pdf-interest
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.medchemexpress.com/Targets/Procollagen%20C%20Proteinase.html
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Specifications and
PPE Category Item .
Rationale

Must be worn at all times to
) protect against splashes.
Eye Protection Safety Goggles
Standard safety glasses do not

provide adequate protection.

Should be worn at all times.
Given that UK-383367 is often
dissolved in DMSO, which can
facilitate skin absorption of
other chemicals, glove integrity

Hand Protection Nitrile Gloves 's critical. Inspect gloves for
any signs of degradation or
puncture before and during
use. Change gloves frequently,
especially after direct contact
with the compound or its

solution.

A standard, long-sleeved
] laboratory coat should be worn
Body Protection Laboratory Coat )
to protect skin and personal

clothing from contamination.

All handling of solid UK-
383367 and preparation of its
) ) solutions should be conducted
Respiratory Protection Fume Hood ] - )
in a certified chemical fume
hood to prevent inhalation of

any dust or aerosols.

Engineering Controls

o Ventilation: Work with UK-383367 should always be performed in a well-ventilated area,
preferably within a chemical fume hood.
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o Eyewash Station and Safety Shower: An operational and easily accessible eyewash station
and safety shower are essential in case of accidental exposure.

Chemical and Physical Properties

A summary of the known properties of UK-383367 is provided below for quick reference.

Property Value Source

Chemical Formula C15H24N40Oa4 R&D Systems
Molecular Weight 324.38 g/mol R&D Systems
Appearance Solid (form not specified) General knowledge

Selleck Chemicals, R&D

Solubility Soluble in DMSO
Systems

Storage Store at -20°C R&D Systems

Operational Plans: Handling and Storage
Preparation of Stock Solutions

UK-383367 is typically dissolved in DMSO to create stock solutions.

e Preparation: All weighing and initial dissolution of the solid compound must be performed in
a chemical fume hood.

e Solvent: Use anhydrous DMSO, as moisture can affect the solubility and stability of the
compound.

e Procedure: Slowly add the solvent to the pre-weighed UK-383367 powder to avoid
generating dust. Ensure the container is securely capped and mix thoroughly until the solid is
completely dissolved.

Storage of Solutions

e Stock Solutions: Aliquot the DMSO stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store these aliquots at -20°C in tightly sealed vials.
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e Working Solutions: Prepare fresh working solutions from the stock solution for each
experiment.

Disposal Plan

Proper disposal of UK-383367 and any contaminated materials is critical to prevent
environmental contamination and potential health risks.

Waste Stream Disposal Procedure

i Collect in a designated, sealed, and clearly
Solid UK-383367 )
labeled hazardous waste container.

Collect in a designated, sealed, and clearly
DMSO Solutions of UK-383367 labeled hazardous waste container for organic

solvents. Do not dispose of down the drain.

) ) ) Dispose of in a designated solid hazardous
Contaminated Labware (e.qg., pipette tips, tubes) )
waste container.

_ Dispose of in a designated solid hazardous
Contaminated PPE (e.g., gloves) )
waste container.

All waste must be disposed of in accordance with local, state, and federal regulations for
chemical waste. Consult your institution's Environmental Health and Safety (EHS) department
for specific guidance.

Experimental Protocols

While specific experimental protocols will vary, the following provides a general workflow for an
in vitro cell-based assay using UK-383367.

General In Vitro Assay Workflow

Caption: A generalized workflow for conducting an in vitro experiment with UK-383367.

Signaling Pathway Inhibition
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UK-383367 is an inhibitor of BMP-1, a key enzyme in the extracellular matrix (ECM) formation
and remodeling. BMP-1 is responsible for cleaving the C-terminal propeptides from
procollagens, a critical step in the maturation and assembly of collagen fibrils. By inhibiting
BMP-1, UK-383367 prevents this cleavage, thereby disrupting the formation of mature
collagen.

Extracellular Matrix

Cleavage of C-propeptide Procollagen
Inhibition .
BMP-1 (Procollagen C-Proteinase) -
Enables Assembly
G/Iature Collagen Fibrilsj

Click to download full resolution via product page

Caption: UK-383367 inhibits BMP-1, blocking the maturation of procollagen into collagen fibrils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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